Cas no 886495-79-0 (3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine)
3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine
- 3-(4-(4-Methoxyphenyl)thiazol-2-yl)aniline
- 3-[4-(4-Methoxyphenyl)thiazol-2-yl]phenylamine
- 3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]aniline
-
- Inchi: 1S/C16H14N2OS/c1-19-14-7-5-11(6-8-14)15-10-20-16(18-15)12-3-2-4-13(17)9-12/h2-10H,17H2,1H3
- InChI Key: MXOJBVGDYVXKCZ-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(=CC=2)OC)N=C1C1C=CC=C(C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 307
- XLogP3: 3.6
- Topological Polar Surface Area: 76.4
3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 029861-250mg |
3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine |
886495-79-0 | 250mg |
£160.00 | 2022-02-28 | ||
| Fluorochem | 029861-1g |
3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine |
886495-79-0 | 1g |
£372.00 | 2022-02-28 | ||
| Fluorochem | 029861-2g |
3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine |
886495-79-0 | 2g |
£598.00 | 2022-02-28 | ||
| Chemenu | CM527674-1g |
3-(4-(4-Methoxyphenyl)thiazol-2-yl)aniline |
886495-79-0 | 97% | 1g |
$733 | 2023-01-04 | |
| Crysdot LLC | CD11031344-250mg |
3-(4-(4-Methoxyphenyl)thiazol-2-yl)aniline |
886495-79-0 | 97% | 250mg |
$370 | 2024-07-18 |
3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine
Professional Introduction to Compound with CAS No. 886495-79-0 and Product Name: *3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine*
Compound with the CAS number 886495-79-0 and the product name 3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a thiazole ring and a phenylamine moiety in its molecular structure suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.
The thiazole scaffold is a well-known pharmacophore in medicinal chemistry, widely recognized for its biological activity across various therapeutic areas. Its incorporation into the molecular framework of this compound not only enhances its pharmacological profile but also opens up avenues for exploring its interactions with biological targets. The 4-methoxy-phenyl group further contributes to the compound's complexity, potentially influencing its solubility, bioavailability, and metabolic stability.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The compound in question, with its dual thiazole and phenylamine components, is positioned as a promising candidate for such investigations. Studies have indicated that derivatives of this class exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.
The structural features of this compound make it an attractive scaffold for further chemical modifications. Researchers have been exploring various synthetic strategies to modify the 4-methoxy-phenyl group and the thiazole ring to enhance its pharmacological properties. These modifications aim to optimize binding affinity, reduce off-target effects, and improve overall drug-like characteristics.
The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like this one. By leveraging these technologies, scientists can rapidly assess the potential biological activity of numerous derivatives, thereby streamlining the drug development pipeline. The integration of machine learning algorithms has further enhanced the precision of these predictions, allowing for more targeted design of novel molecules.
The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals, where similar structural motifs are known to exhibit beneficial effects. The versatility of this molecule underscores its importance as a building block for diverse chemical applications.
Ongoing research is focused on elucidating the mechanisms of action of this compound and its derivatives. By understanding how these molecules interact with biological targets at the molecular level, researchers can develop more effective therapeutic strategies. Preclinical studies have shown promising results in models of inflammation and cancer, suggesting that this compound may have significant clinical utility.
The development of novel drug candidates is a complex process that requires meticulous planning and execution. However, compounds like this one offer hope by providing new leads for therapeutic intervention. The combination of traditional synthetic methods with modern biotechnological approaches ensures that researchers have a wide array of tools at their disposal to explore the full potential of this molecule.
In conclusion, compound with CAS No. 886495-79-0 and product name *3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine* represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.
886495-79-0 (3-[4-(4-Methoxy-phenyl)-thiazol-2-yl]-phenylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)